Modification of starch by novel and traditional ways: influence on the structure and functional properties
Sustainable Food Technology Pub Date: 2023-03-22 DOI: 10.1039/D2FB00043A
Abstract
Starch, a polymeric carbohydrate widely present in plant biomass, has gained popularity owing to its functional characteristics, lower cost and ability to completely decompose without any toxic byproducts. Native starches have the fewest applications among the food and non-food sectors. Thus, modifications to eliminate their shortcomings, viz., low pH, reduced viscosity, easy retrogradation, gelling, and syneresis during cooking, will prove to be useful through application extension. Physical modifications are simple and less expensive. Meanwhile, chemical modifications involve the extraction of the hydroxyl group from the starch molecule, yielding the desirable outcome for the extensive use of starch. With the advent of green chemistry, considerable attention has been paid to the development of novel physical modifications with the advantages of high efficiency, environmentally friendly operation, and ease of starch modification. High hydrostatic pressure (HHP) processing, microwave processing, pulsed electric field (PEF), and cold plasma are some of the tactics that govern this modification accordingly, keeping in mind the environment suitability and application broadness as well. Recently, there has been increasing interest in the chemical alteration of starches by means of oxidation, succinylation and acetylation to explore new horizons to improve their utilization potential beyond food, viz., pharmaceuticals, textiles and other fields. Increases in the solubility features, in vitro digestibility terms, resistant starches proportion and application extension are the selected traits discussed herein.
Recommended Literature
- [1] A new urinary exosome enrichment method by a combination of ultrafiltration and TiO2 nanoparticles†
- [2] Extremely stable organic photovoltaic incorporated with WOx doped PEDOT:PSS anode buffer layer†
- [3] Editorial. Congress on Modern Analytical Chemistry in Industry St. Andrews, June 24th to 28th, 1957
- [4] Modulation of the fecal microbiome and metabolome by resistant dextrin ameliorates hepatic steatosis and mitochondrial abnormalities in mice†
- [5] Co/N-Doped hierarchical porous carbon as an efficient oxygen electrocatalyst for rechargeable Zn–air battery†
- [6] The potential of near real-time monitoring of β-d-glucuronidase activity to establish effective warning systems in urban recreational waters†
- [7] Skeleton atomic effect on nonlinear optical properties of linear trinuclear heteroselenometallic compounds with univalent coinage metals
- [8] Is Cu a stable electrode material in hybrid perovskite solar cells for a 30-year lifetime?†
- [9] The design, synthesis and order-enhanced emission of luminescent liquid crystalline polymers based on a “jacketing” effect †
- [10] Europium partitioning, luminescence re-absorption and quantum efficiency in (Sr,Ca) åkermanite–feldspar bi-phasic glass ceramics
Journal Nameļ¼Sustainable Food Technology
Research Products
-
CAS no.: 179111-05-8
-
CAS no.: 125978-95-2
-
CAS no.: 14132-51-5
